N-{[1-(2,4-dichlorobenzyl)-1H-indol-3-yl]methyl}-N-[3-(4-morpholinyl)propyl]amine

• Molecular Formula: C23H27Cl2N3O
• Molecular Weight: 432.4 g/mol
• IUPAC Name: N-[[1-[(2,4-dichlorophenyl)methyl]indol-3-yl]methyl]-3-morpholin-4-ylpropan-1-amine
• InChI: InChI=1S/C23H27Cl2N3O/c24-20-7-6-18(22(25)14-20)16-28-17-19(21-4-1-2-5-23(21)28)15-26-8-3-9-27-10-12-29-13-11-27/h1-2,4-7,14,17,26H,3,8-13,15-16H2
• InChI Key: CNCXQUYRKOALEP-UHFFFAOYSA-N
• SMILES: C1COCCN1CCCNCC2=CN(C3=CC=CC=C32)CC4=C(C=C(C=C4)Cl)Cl

Description

N-{[1-(2,4-dichlorobenzyl)-1H-indol-3-yl]methyl}-N-[3-(4-morpholinyl)propyl]amine, also known as SB-269970, is a selective 5-HT7 receptor antagonist. The 5-HT7 receptor is a subtype of serotonin receptor that is involved in various physiological and pathological processes, including mood regulation, memory consolidation, and circadian rhythm regulation. The discovery of SB-269970 has opened up new avenues for research on the role of the 5-HT7 receptor in these processes.

Mechanism of Action

N-{[1-(2,4-dichlorobenzyl)-1H-indol-3-yl]methyl}-N-[3-(4-morpholinyl)propyl]amine acts as a selective antagonist of the 5-HT7 receptor, which is a G protein-coupled receptor that is coupled to the adenylate cyclase pathway. By blocking the activity of the 5-HT7 receptor, this compound can modulate the release of neurotransmitters such as serotonin, dopamine, and norepinephrine, which are involved in various physiological and pathological processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including modulation of neurotransmitter release, improvement of memory consolidation, and enhancement of the antidepressant effects of SSRIs. This compound has also been shown to modulate circadian rhythms and sleep-wake cycles.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[1-(2,4-dichlorobenzyl)-1H-indol-3-yl]methyl}-N-[3-(4-morpholinyl)propyl]amine in lab experiments is its selectivity for the 5-HT7 receptor, which allows for more specific investigation of the role of this receptor in various processes. However, one limitation of using this compound is its potential off-target effects, which may complicate the interpretation of results.

Future Directions

There are several future directions for research on N-{[1-(2,4-dichlorobenzyl)-1H-indol-3-yl]methyl}-N-[3-(4-morpholinyl)propyl]amine and the 5-HT7 receptor. For example, further investigation of the role of the 5-HT7 receptor in circadian rhythm regulation and sleep-wake cycles may lead to the development of new treatments for sleep disorders. Additionally, investigation of the role of the 5-HT7 receptor in mood regulation and memory consolidation may lead to the development of new treatments for depression and cognitive disorders.

Synthesis Methods

The synthesis of N-{[1-(2,4-dichlorobenzyl)-1H-indol-3-yl]methyl}-N-[3-(4-morpholinyl)propyl]amine involves several steps, including the reaction of 2,4-dichlorobenzylamine with 1H-indole-3-carboxaldehyde to form an imine intermediate, which is then reduced with sodium borohydride to give the corresponding amine. This amine is then reacted with 3-(4-morpholinyl)propylchloride in the presence of a base to form the final product.

Scientific Research Applications

N-{[1-(2,4-dichlorobenzyl)-1H-indol-3-yl]methyl}-N-[3-(4-morpholinyl)propyl]amine has been widely used in scientific research to investigate the role of the 5-HT7 receptor in various physiological and pathological processes. For example, studies have shown that this compound can improve memory consolidation and enhance the antidepressant effects of selective serotonin reuptake inhibitors (SSRIs). This compound has also been shown to modulate circadian rhythms and sleep-wake cycles.